5-Bromo-2-(1-methoxy-1-methylethyl)pyridine

• Molecular Formula: C9H12BrNO
• Molecular Weight: 230.10 g/mol
• IUPAC Name: 5-bromo-2-(2-methoxypropan-2-yl)pyridine
• InChI: InChI=1S/C9H12BrNO/c1-9(2,12-3)8-5-4-7(10)6-11-8/h4-6H,1-3H3
• InChI Key: IHTRFWAUNDFPKH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=NC=C(C=C1)Br)OC

Description

5-Bromo-2-(1-methoxy-1-methylethyl)pyridine is a useful research compound. Its molecular formula is C9H12BrNO and its molecular weight is 230.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-(5-bromopyridin-2-yl)propan-2-ol (50 mg, 0.2 mmol, from Example 184, Step 3) was added to a mixture of NaH in mineral oil (10 mg, 0.5 mmol) in DMF (5 mL). The reaction was stirred for 30 min and the methyl iodide (30 μL, 0.5 mmol) was added and stirred for 2 hours. The reaction was partitioned between EtOAc and water. The combined organic layer was washed with brine, dried over MgSO4, filtered and concentrated to give crude product 5-bromo-2-(1-methoxy-1-methylethyl)pyridine as an oil (0.05 g, 90%). LCMS calculated for C9H13BrNO (M+H)+: m/z=230.0, 232.0. found: 230.0, 231.8.